Cas no 2246677-40-5 (2-(2-((2-Ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-((2-Ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246677-40-5
• MF: C₂₁H₂₇BO₃
• MW: 338.248286485672
• MDL: MFCD32206460
• CID: 4674874
• PubChem ID: 139592761
• Update Time: 2025-05-22

2-(2-((2-Ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{2-[(2-ethylphenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2246677-40-5
• AKOS037647340
• D94106
• AS-73341
• 2-[2-[(2-ethylphenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2-((2-Ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD32206460
• Inchi： 1S/C21H27BO3/c1-6-16-11-8-10-14-19(16)23-15-17-12-7-9-13-18(17)22-24-20(2,3)21(4,5)25-22/h7-14H,6,15H2,1-5H3
• InChI Key： WHXKCWJSGXSQFT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2COC2C=CC=CC=2CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 338.2053249 g/mol
• Monoisotopic Mass: 338.2053249 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Molecular Weight: 338.2

Additional information on 2-(2-((2-Ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2-((2-Ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246677-40-5)

The compound 2-(2-((2-Ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246677-40-5) is a highly specialized chemical entity with significant applications in the field of materials science and organic synthesis. This compound is notable for its unique structural features and its role in facilitating advanced chemical reactions. Recent studies have highlighted its potential in the development of novel materials and pharmaceuticals.

The molecular structure of this compound is characterized by a dioxaborolane ring system with a tetramethyl substitution pattern. This arrangement confers exceptional stability and reactivity to the molecule. The presence of the ethylenedioxy group and the phenoxy substituent further enhances its versatility in various synthetic pathways. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of complex aromatic systems.

Recent advancements in synthetic chemistry have underscored the importance of dioxaborolane derivatives in enabling cross-coupling reactions. The compound CAS No. 2246677-40-5 has been utilized in the Suzuki-Miyaura coupling reaction, where it acts as a boron-based reagent to facilitate the formation of carbon-carbon bonds. This application has been pivotal in the construction of biologically active molecules and advanced materials.

In addition to its role in organic synthesis, this compound has shown promise in the field of polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with tailored properties. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications.

The synthesis of CAS No. 2246677-40-5 involves a multi-step process that incorporates cutting-edge synthetic techniques. The use of transition metal catalysts and precise reaction conditions ensures high yields and purity levels. This compound is typically synthesized via a combination of nucleophilic substitution and cyclization reactions, which are optimized to maximize efficiency.

From an environmental standpoint, this compound has been evaluated for its eco-friendliness and safety profile. Studies indicate that it exhibits low toxicity and minimal environmental impact under standard usage conditions. Its production process adheres to stringent safety protocols, ensuring minimal waste generation and energy consumption.

In conclusion, CAS No. 2246677-40-5 represents a significant advancement in chemical synthesis with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications for this compound, its role in shaping future innovations is expected to grow significantly.